![molecular formula C12H15N5O2S B1436714 N'-Hydroxy-6-((3-(3-methylisoxazol-5-yl)propyl)thio)pyridazine-3-carboximidamide CAS No. 1105194-47-5](/img/structure/B1436714.png)
N'-Hydroxy-6-((3-(3-methylisoxazol-5-yl)propyl)thio)pyridazine-3-carboximidamide
Overview
Description
Scientific Research Applications
Supramolecular Chemistry
N’-Hydroxy-6-((3-(3-methylisoxazol-5-yl)propyl)thio)pyridazine-3-carboximidamide: has potential applications in supramolecular chemistry, particularly in the study of crystal formation and polymorphism . The compound’s ability to form diverse supramolecular structures can be leveraged to understand crystallization mechanisms and design new materials with specific physical properties.
Medicinal Chemistry
Isoxazole rings, such as those found in this compound, are prevalent in medicinal chemistry due to their biological activity . They are known to exhibit a range of pharmacological effects, including antimicrobial, antiviral, antitumor, and anti-inflammatory actions. This compound could be synthesized for use in drug discovery, exploiting its isoxazole moiety for therapeutic purposes.
Industrial Synthesis
In industrial settings, the compound’s isoxazole ring can be utilized in metal-free synthetic routes, which are advantageous due to their eco-friendliness and cost-effectiveness . The compound could serve as a precursor or an intermediate in the synthesis of various heterocyclic scaffolds that are significant in drug development and other chemical manufacturing processes.
Agricultural Research
The isoxazole and pyridazine moieties present in this compound suggest potential applications in agricultural research. Compounds with these structures have been used as herbicides and possess various biological activities that could be beneficial in plant protection and growth stimulation .
Environmental Applications
This compound may find applications in environmental science, particularly due to the biological activities associated with pyridazine derivatives. These activities include antimicrobial and herbicidal effects, which can be important in managing ecological balance and controlling invasive species .
Biochemistry Research
In biochemistry, the compound could be used to study enzyme inhibition or as a molecular probe due to its unique structural features. The presence of both isoxazole and pyridazine rings could make it a candidate for investigating biochemical pathways and interactions at the molecular level .
Mechanism of Action
Target of action
The substitution of various groups on the isoxazole ring imparts different activity .
Biochemical pathways
The affected pathways would depend on the specific targets of the compound. Isoxazole derivatives have been found to have a wide range of biological activities, including analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant effects .
Future Directions
properties
IUPAC Name |
N'-hydroxy-6-[3-(3-methyl-1,2-oxazol-5-yl)propylsulfanyl]pyridazine-3-carboximidamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N5O2S/c1-8-7-9(19-17-8)3-2-6-20-11-5-4-10(14-15-11)12(13)16-18/h4-5,7,18H,2-3,6H2,1H3,(H2,13,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEPZOQCMNRJRDT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)CCCSC2=NN=C(C=C2)C(=NO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NOC(=C1)CCCSC2=NN=C(C=C2)/C(=N/O)/N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N5O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-Hydroxy-6-((3-(3-methylisoxazol-5-yl)propyl)thio)pyridazine-3-carboximidamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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